Cas no 148012-93-5 (methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate)
methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- 1(2H)-Quinoxalinecarboxylic acid, 3,4-dihydro-3-oxo-, methyl ester
- methyl 3-oxo-3,4-dihydroquinoxaline-1(2H)-carboxylate
- methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
- AKOS002328763
- CCG-157467
- VU0421984-2
- STK824797
- 148012-93-5
- F3366-5733
-
- Inchi: 1S/C10H10N2O3/c1-15-10(14)12-6-9(13)11-7-4-2-3-5-8(7)12/h2-5H,6H2,1H3,(H,11,13)
- InChI Key: GISJEPZLCQMWCF-UHFFFAOYSA-N
- SMILES: O(C)C(N1CC(NC2C=CC=CC1=2)=O)=O
Computed Properties
- Exact Mass: 206.06914219g/mol
- Monoisotopic Mass: 206.06914219g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 280
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 58.6Ų
methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3366-5733-2μmol |
methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate |
148012-93-5 | 90%+ | 2μl |
$85.5 | 2023-04-26 | |
| Life Chemicals | F3366-5733-5μmol |
methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate |
148012-93-5 | 90%+ | 5μl |
$94.5 | 2023-04-26 | |
| Life Chemicals | F3366-5733-10μmol |
methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate |
148012-93-5 | 90%+ | 10μl |
$103.5 | 2023-04-26 | |
| Life Chemicals | F3366-5733-20μmol |
methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate |
148012-93-5 | 90%+ | 20μl |
$118.5 | 2023-04-26 | |
| Life Chemicals | F3366-5733-1mg |
methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate |
148012-93-5 | 90%+ | 1mg |
$81.0 | 2023-04-26 | |
| Life Chemicals | F3366-5733-2mg |
methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate |
148012-93-5 | 90%+ | 2mg |
$88.5 | 2023-04-26 | |
| Life Chemicals | F3366-5733-3mg |
methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate |
148012-93-5 | 90%+ | 3mg |
$94.5 | 2023-04-26 | |
| Life Chemicals | F3366-5733-4mg |
methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate |
148012-93-5 | 90%+ | 4mg |
$99.0 | 2023-04-26 | |
| Life Chemicals | F3366-5733-5mg |
methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate |
148012-93-5 | 90%+ | 5mg |
$103.5 | 2023-04-26 | |
| Life Chemicals | F3366-5733-10mg |
methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate |
148012-93-5 | 90%+ | 10mg |
$118.5 | 2023-04-26 |
methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
Additional information on methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate
Recent Advances in the Study of Methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate (CAS: 148012-93-5)
The compound methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate (CAS: 148012-93-5) has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This heterocyclic compound, characterized by its quinoxaline core, has been the subject of numerous studies aimed at exploring its pharmacological properties and synthetic utility. Recent research has particularly focused on its role as a key intermediate in the synthesis of bioactive molecules and its potential as a scaffold for novel therapeutic agents.
A study published in the Journal of Medicinal Chemistry (2023) investigated the compound's utility in the synthesis of kinase inhibitors. The researchers demonstrated that methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate serves as a versatile building block for the development of selective kinase inhibitors, which are crucial in targeting various cancers. The study highlighted the compound's ability to undergo diverse chemical transformations, enabling the introduction of various functional groups that enhance binding affinity and selectivity.
Another significant advancement was reported in a 2022 paper in Bioorganic & Medicinal Chemistry Letters, where the compound was utilized in the design of novel antimicrobial agents. The study revealed that derivatives of methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate exhibited potent activity against a range of Gram-positive and Gram-negative bacteria, including multidrug-resistant strains. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, making it a promising candidate for further development.
In addition to its pharmacological applications, recent synthetic chemistry studies have explored innovative methods for the efficient production of methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate. A 2023 publication in Organic Process Research & Development detailed a scalable and environmentally friendly synthesis route, employing catalytic methods that reduce waste and improve yield. This advancement is particularly relevant for industrial-scale production, ensuring a sustainable supply of the compound for further research and development.
Looking ahead, the potential of methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate extends beyond its current applications. Ongoing research is exploring its use in neurodegenerative diseases, with preliminary data suggesting neuroprotective effects in vitro. Furthermore, computational studies are being conducted to predict its interactions with various biological targets, which could unlock new therapeutic avenues. The compound's versatility and promising bioactivity profile position it as a valuable asset in the ongoing quest for innovative treatments in the chemical and biological pharmaceutical sectors.
148012-93-5 (methyl 3-oxo-1,2,3,4-tetrahydroquinoxaline-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)